Cas no 2055840-85-0 (tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride
• CAS No: 2055840-85-0
• MF: C₁₁H₂₃ClN₂O₃
• MW: 266.764922380447
• CID: 5105147
• Update Time: 2026-03-03

tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 2-(2-hydroxyethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride

• Inchi： 1S/C11H22N2O3.ClH/c1-11(2,3)16-10(15)13-6-5-12-8-9(13)4-7-14;/h9,12,14H,4-8H2,1-3H3;1H
• InChI Key： IHAAIADIADPGMB-UHFFFAOYSA-N
• SMILES： C(C1CNCCN1C(=O)OC(C)(C)C)CO.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride

tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride (CAS No. 2055840-85-0): A Comprehensive Overview

tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride, identified by its CAS number 2055840-85-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, belonging to the piperazine derivative class, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a hydroxyethyl side chain on the piperazine ring imparts distinct physicochemical characteristics, making it a valuable candidate for further exploration in various therapeutic contexts.

The< strong>piperazine moiety is a six-membered aromatic heterocyclic compound containing two nitrogen atoms. It is widely recognized for its role in pharmaceuticals, often serving as a pharmacophore in the design of drugs targeting central nervous system (CNS) disorders, such as antipsychotics, antidepressants, and antihistamines. The< strong>tert-butyl group attached to the piperazine ring enhances lipophilicity, which can influence membrane permeability and metabolic stability. Additionally, the< strong>hydroxyethyl side chain introduces polar functionality, potentially affecting solubility and interactions with biological targets.

In recent years, there has been growing interest in piperazine derivatives as scaffolds for novel drug candidates. The< strong>CAS number 2055840-85-0 identifies this specific compound, which has been subjected to various chemical modifications and pharmacological evaluations. One of the most compelling aspects of this compound is its potential as a prodrug or intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility, making it more amenable for formulation into injectable or oral dosage forms.

The< strong>tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride has been investigated in several preclinical studies for its potential therapeutic effects. Research indicates that it may exhibit properties similar to other piperazine derivatives, including modulatory effects on neurotransmitter systems. For instance, studies have explored its interaction with serotonin and dopamine receptors, suggesting possible applications in treating conditions such as depression and schizophrenia. However, further research is necessary to fully elucidate its mechanism of action and therapeutic profile.

The< strong>hydroxyethyl group in the molecule plays a crucial role in determining its biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, influencing both affinity and selectivity. Additionally, the presence of a tertiary amine (due to the tert-butyl substitution) can facilitate interactions with acidic or basic residues on proteins. These features make< strong>tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloridea versatile building block for medicinal chemists seeking to develop novel therapeutics.

In terms of synthetic chemistry, the preparation of< strong>CAS no 2055840-85-0 involves multi-step organic transformations that highlight the compound's structural complexity. Key synthetic strategies include nucleophilic substitution reactions, alkylation processes, and salt formation to achieve the desired molecular architecture. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The< strong>piperazine derivative's potential extends beyond CNS disorders. Emerging research suggests that it may have applications in other therapeutic areas, such as anti-inflammatory and anticancer therapies. The ability of piperazine derivatives to modulate various signaling pathways makes them attractive candidates for addressing complex diseases. For example, studies have demonstrated that certain piperazine-based compounds can inhibit kinases or other enzymes involved in cancer progression.

The< strong>tert-butyl group's influence on lipophilicity is particularly noteworthy when considering drug delivery systems. By enhancing lipophilicity, this moiety can improve membrane penetration, which is crucial for drugs targeting intracellular compartments or crossing blood-brain barriers. This property makes< strong>tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloridea promising candidate for formulations designed to enhance bioavailability.

In conclusion,< strong>CAS no 2055840-85-0, corresponding to< strong>tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride, represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer diverse opportunities for therapeutic development across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development pipelines.